3-Bromo-2-nitrotoluene

• IUPAC Name: 1-bromo-3-methyl-2-nitrobenzene
• InChI: InChI=1S/C7H6BrNO2/c1-5-3-2-4-6(8)7(5)9(10)11/h2-4H,1H3
• InChI Key: XDKMDDOCVPNVMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Br)[N+](=O)[O-]
• Molecular Formula: C7H6BrNO2
• DSSTOX Substance ID: DTXSID10200433
• Molecular Weight: 216.03 g/mol
• CAS No.: 52414-97-8

Description

3-Bromo-2-nitrotoluene is a useful research compound. Its molecular formula is C7H6BrNO2 and its molecular weight is 216.03 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Bromination Process

3-Bromo-2-nitrotoluene is a product formed during the bromination of nitroaromatic compounds. Research has shown that barium fluorobromate (Ba(BrF4)2) acts as an effective brominating agent, producing 3-bromo-nitrotoluene from p-nitrotoluene without the need for catalysts or harsh conditions (Sobolev et al., 2014). This finding is significant in synthesizing this compound and similar compounds.

Catalysis and Reaction Mechanisms

In another study focusing on the bromination of p-nitrotoluene, different catalysts were used, leading to the formation of various bromo-nitrotoluene products. For instance, antimony tribromide and ferric bromide as catalysts resulted in different brominated products, showcasing the versatility of the bromination process (Cavill, 1946).

Intermediate in Chemical Syntheses

This compound also serves as an intermediate in the synthesis of other chemicals. For example, it is used in the preparation of 2-Bromo-6-Fluorotoluene, an important medical intermediate. This process involves a series of reactions starting from 2-Amino-6-nitrotoluene, including diazonium salt substitution, reduction, and Schiemann reaction, with this compound being a key intermediate (Jiang-he, 2010).

Vibrational Spectroscopy Studies

Vibrational spectra of compounds like 2-bromo 5-nitrotoluene, closely related to this compound, have been studied using density functional theory and spectroscopic techniques. These studies are crucial for understanding the physical and chemical properties of these compounds at a molecular level (Krishnakumar et al., 2013).

Applications in Safety and Hazard Analysis

Understanding the thermal decomposition of nitrotoluenes is critical for safety and hazard prevention. Studies on compounds like 2-nitrotoluene, which are structurally similar to this compound, help in assessing the risk of explosions and developing safety protocols for their handling and storage (Zhu et al., 2017).

Mechanism of Action

Target of Action

It’s known that nitro compounds generally target the respiratory system .

Mode of Action

The mode of action of 3-Bromo-2-nitrotoluene involves interactions with its targets, which are likely to be influenced by the presence of the bromine, methyl, and nitro groups on the benzene ring . The bromine can be introduced by bromination with Br2/FeBr3, a methyl group can be introduced by Friedel–Crafts alkylation with CH3Cl/AlCl3, and a nitro group can be introduced by nitration with HNO3/H2SO4 .

Biochemical Pathways

The synthesis of this compound involves several biochemical pathways. The introduction of a new substituent is strongly affected by the directing effects of other substituents . The bromination of o-nitrotoluene could be used because the activating methyl group would dominate the deactivating nitro group and direct bromination to the correct position .

Pharmacokinetics

The polar character of the nitro group results in lower volatility of nitro compounds than ketones of about the same molecular weight .

Result of Action

Nitro compounds are known to cause methemoglobinemia, a condition characterized by elevated levels of methemoglobin in the blood .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is harmful if swallowed, in contact with skin or if inhaled. It causes skin irritation and serious eye irritation. It may cause respiratory irritation.

Biochemical Analysis

Biochemical Properties

3-Bromo-2-nitrotoluene plays a crucial role in biochemical reactions, particularly in the synthesis of polysubstituted benzenes. It interacts with various enzymes and proteins, facilitating electrophilic aromatic substitution reactions. The bromine and nitro groups on the benzene ring influence the reactivity and orientation of the compound in these reactions. For instance, the nitro group is a strong electron-withdrawing group, which deactivates the benzene ring and directs incoming substituents to the meta position .

Cellular Effects

This compound affects various types of cells and cellular processes. It can influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism. The compound’s interaction with cellular proteins and enzymes can lead to changes in the activity of these biomolecules, impacting overall cell function. For example, the presence of the nitro group can lead to oxidative stress within cells, affecting cellular metabolism and signaling pathways .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. The bromine atom can participate in halogen bonding, while the nitro group can engage in hydrogen bonding and electrostatic interactions. These interactions can lead to enzyme inhibition or activation, depending on the specific biomolecule involved. Additionally, the compound can influence gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time, leading to changes in its biochemical activity. Long-term exposure to the compound can result in cumulative effects on cellular processes, including alterations in gene expression and enzyme activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal impact on cellular function, while higher doses can lead to significant biochemical changes. Threshold effects have been observed, where a certain dosage level triggers a noticeable change in cellular activity. High doses of this compound can be toxic, leading to adverse effects such as oxidative stress, enzyme inhibition, and disruption of cellular metabolism .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. The compound can undergo biotransformation through processes such as reduction, oxidation, and conjugation. These metabolic reactions can alter the compound’s biochemical properties and influence its activity within cells. For example, the nitro group can be reduced to an amino group, changing the compound’s reactivity and interactions with biomolecules .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. Transporters and binding proteins facilitate the movement of the compound across cellular membranes and within different cellular compartments. The compound’s localization and accumulation can affect its biochemical activity and interactions with biomolecules. For instance, the presence of specific transporters can enhance the uptake and distribution of this compound within cells .

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. The compound can be directed to specific compartments or organelles within the cell, where it exerts its biochemical effects. For example, the nitro group can act as a targeting signal, directing the compound to the mitochondria, where it can influence mitochondrial function and energy metabolism .